Cas no 251107-41-2 (4-chloro-1H-indole-5-carboxylic acid)

4-Chloro-1H-indole-5-carboxylic acid is a halogenated indole derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring a chloro substituent at the 4-position and a carboxylic acid group at the 5-position, makes it a versatile intermediate for synthesizing biologically active compounds. The compound's reactivity allows for further functionalization, enabling the development of novel heterocyclic frameworks. It is particularly valuable in medicinal chemistry for designing enzyme inhibitors and receptor modulators due to its indole core, a common pharmacophore. High purity and consistent quality ensure reliable performance in synthetic applications. Suitable for controlled environments, it requires handling under standard laboratory safety protocols.

4-chloro-1H-indole-5-carboxylic acid structure

251107-41-2 structure

Product Name:4-chloro-1H-indole-5-carboxylic acid

CAS No:251107-41-2

MF:C₉H₆ClNO₂

MW:195.602441310883

MDL:MFCD20645612

CID:1420906

PubChem ID:18504928

Update Time:2025-06-06

4-chloro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-5-carboxylic acid, 4-chloro-
- 4-chloro-1H-indole-5-carboxylic acid
- 4-Chloro-1H-indole-5-carboxylicacid
- AS-36569
- SCHEMBL5374802
- YYRDZTXRLMYLQY-UHFFFAOYSA-N
- SY322854
- 251107-41-2
- AKOS022917917
- BKA10741
- DB-117885
- CS-0450132
- EN300-317307
- MFCD20645612
- MDL： MFCD20645612
- Inchi： 1S/C9H6ClNO2/c10-8-5-3-4-11-7(5)2-1-6(8)9(12)13/h1-4,11H,(H,12,13)
- InChI Key： YYRDZTXRLMYLQY-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=CC2=C1C=CN2

Computed Properties

Exact Mass: 195.00878
Monoisotopic Mass: 195.0087061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 53.1Å²

Experimental Properties

PSA: 53.09

4-chloro-1H-indole-5-carboxylic acid Pricemore >>

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